Cas no 56884-61-8 (beta-oxophenylalanine)
beta-oxophenylalanine structure
Product Name:beta-oxophenylalanine
CAS No:56884-61-8
MF:C9H9NO3
MW:179.172662496567
CID:946082
PubChem ID:288824
Update Time:2025-04-19
beta-oxophenylalanine Chemical and Physical Properties
Names and Identifiers
-
- beta-oxophenylalanine
- Phenylalanine, -bta--oxo-
- 56884-61-8
- NSC150168
- SCHEMBL4328368
- NSC-150168
-
- Inchi： 1S/C9H9NO3/c10-7(9(12)13)8(11)6-4-2-1-3-5-6/h1-5,7H,10H2,(H,12,13)
- InChI Key： FFSGLKWXIJLRST-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC=CC=1)C(C(=O)O)N
Computed Properties
- Exact Mass: 179.05827
- Monoisotopic Mass: 179.058243149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.8
- Topological Polar Surface Area: 80.4Ų
Experimental Properties
- PSA: 80.39
beta-oxophenylalanine Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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